Cas no 127173-48-2 (methyl2-(1-methylpiperidin-2-yl)ethylamine)
methyl2-(1-methylpiperidin-2-yl)ethylamine Chemical and Physical Properties
Names and Identifiers
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- N-methyl-2-(1-methylpiperidin-2-yl)ethanamine
- 2-Piperidineethanamine, N,1-dimethyl-
- methyl2-(1-methylpiperidin-2-yl)ethylamine
-
- MDL: MFCD11847951
- Inchi: 1S/C9H20N2/c1-10-7-6-9-5-3-4-8-11(9)2/h9-10H,3-8H2,1-2H3
- InChI Key: JVGRPGFRWNJJPB-UHFFFAOYSA-N
- SMILES: N1(C)CCCCC1CCNC
Computed Properties
- Exact Mass: 156.163
- Monoisotopic Mass: 156.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3A^2
- XLogP3: 1.1
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Boiling Point: 189.9±8.0 °C at 760 mmHg
- Flash Point: 50.8±9.4 °C
- Vapor Pressure: 0.6±0.4 mmHg at 25°C
methyl2-(1-methylpiperidin-2-yl)ethylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl2-(1-methylpiperidin-2-yl)ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M355343-10mg |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M355343-50mg |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | M355343-100mg |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 100mg |
$ 340.00 | 2022-06-03 | ||
| Enamine | EN300-91612-0.05g |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 95% | 0.05g |
$205.0 | 2023-02-11 | |
| Enamine | EN300-91612-0.1g |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 95% | 0.1g |
$306.0 | 2023-02-11 | |
| Enamine | EN300-91612-0.25g |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 95% | 0.25g |
$438.0 | 2023-02-11 | |
| Enamine | EN300-91612-0.5g |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 95% | 0.5g |
$691.0 | 2023-02-11 | |
| Enamine | EN300-91612-1.0g |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 95% | 1.0g |
$884.0 | 2023-02-11 | |
| Enamine | EN300-91612-2.5g |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 95% | 2.5g |
$1735.0 | 2023-02-11 | |
| Enamine | EN300-91612-5.0g |
methyl[2-(1-methylpiperidin-2-yl)ethyl]amine |
127173-48-2 | 95% | 5.0g |
$2566.0 | 2023-02-11 |
methyl2-(1-methylpiperidin-2-yl)ethylamine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on methyl2-(1-methylpiperidin-2-yl)ethylamine
Chemical Profile of Methyl 2-(1-Methylpiperidin-2-yl)Ethylamine (CAS No. 127173-48-2)
Methyl 2-(1-methylpiperidin-2-yl)ethylamine, a compound with the chemical identifier CAS No. 127173-48-2, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methylpiperidine moiety, which is a key pharmacophore that contributes to its unique chemical and pharmacological properties.
The synthesis and characterization of methyl 2-(1-methylpiperidin-2-yl)ethylamine have been subjects of considerable interest in academic and industrial research settings. Its molecular structure, featuring a tertiary amine group and a flexible alkyl chain, makes it a versatile intermediate in the development of more complex pharmacological agents. The presence of the methylpiperidin-2-yl substituent enhances the compound's solubility and bioavailability, which are critical factors in drug design and formulation.
In recent years, there has been growing attention on the exploration of piperidine derivatives for their potential in treating various diseases, including neurological disorders and infectious diseases. Methyl 2-(1-methylpiperidin-2-yl)ethylamine has been investigated for its possible role as a precursor in the synthesis of novel therapeutic agents. Its ability to act as a scaffold for further functionalization makes it particularly valuable in drug discovery pipelines.
One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives are known to interact with multiple neurotransmitter systems, making them promising candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The specific arrangement of atoms in methyl 2-(1-methylpiperidin-2-yl)ethylamine may facilitate its interaction with these systems, thereby opening up new avenues for therapeutic intervention.
Recent studies have also highlighted the compound's utility in the field of medicinal chemistry. Researchers have been exploring its reactivity and stability under various conditions, which are essential parameters for evaluating its suitability as an active pharmaceutical ingredient (API). The compound's resistance to degradation under physiological conditions suggests that it could be a stable and reliable component in drug formulations.
The pharmacokinetic properties of methyl 2-(1-methylpiperidin-2-yl)ethylamine are another area of focus. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies have indicated that the compound exhibits favorable pharmacokinetic profiles, which could make it an attractive candidate for further development.
In addition to its pharmacological potential, methyl 2-(1-methylpiperidin-2-yl)ethylamine has shown promise in preclinical models as a tool compound for studying drug metabolism and transport mechanisms. Its structural features allow researchers to investigate how different enzymes and transporters interact with piperidine derivatives, providing valuable insights into drug-drug interactions and metabolic pathways.
The synthetic pathways for producing methyl 2-(1-methylpiperidin-2-yl)ethylamine have also been optimized to ensure high yield and purity. Advanced synthetic techniques have enabled researchers to access this compound efficiently, which is essential for scaling up production for both research and commercial purposes. The development of robust synthetic methods has also facilitated the exploration of analogues and derivatives of this molecule.
The future prospects for methyl 2-(1-methylpiperidin-2-yl)ethylamine are promising, with ongoing research aimed at uncovering new therapeutic applications and refining its synthetic methodologies. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in the development of innovative treatments for human diseases.
In conclusion, methyl 2-(1-methylpiperidin-2-yl)ethylamine (CAS No. 127173-48-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with favorable pharmacokinetic properties, make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this molecule is expected to contribute substantially to advancements in medicine and drug discovery.
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